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Compound of Interest

Compound Name:
N-(4-Chlorophenyl)-N-

(methylsulfonyl)alanine

CAS No.: 1008074-24-5

Cat. No.: B2942614

Get Quote

Executive Summary & Operational Directive
Core Directive: N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine (CAS: 1008074-24-5) must be

classified and disposed of as Halogenated Organic Waste.[1]

Unlike standard organic intermediates, the presence of the 4-chlorophenyl moiety dictates that

this compound cannot be processed via standard fuel-blending incineration.[1] It requires high-

temperature incineration (>1100°C) with acid gas scrubbing to prevent the formation of dioxins

and furans.[1]

Immediate Action Required:

Segregate: Do not mix with non-halogenated solvents (e.g., Acetone, Methanol) or aqueous

waste streams.

Label: Clearly mark all waste containers as "Halogenated Organic Waste" with the

constituent name fully written out.
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Contain: Use chemically compatible containers (HDPE or Glass); avoid metal containers due

to potential acidity from the alanine carboxylic acid group.

Chemical Profile & Hazard Assessment
To handle this compound safely, one must understand the structural "flags" that dictate its

disposal pathway.

Structural Analysis for Disposal[1]
Chlorophenyl Group: The primary driver for "Halogenated" classification. Improper

combustion releases HCl and potential persistent organic pollutants (POPs).

Methylsulfonyl Group: Releases Sulfur Oxides (SOx) upon combustion; requires scrubbers in

the incineration train.

Alanine Backbone: Provides a carboxylic acid moiety, making the compound potentially

acidic. Operational Insight: Avoid mixing with cyanide or sulfide waste streams to prevent the

release of toxic gases (HCN/H2S).

Key Physicochemical Data[1]
Property Value Operational Implication

CAS Number 1008074-24-5
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula C₁₀H₁₂ClNO₄S
Confirms presence of Cl and S

heteroatoms.

Molecular Weight 277.72 g/mol
Heavy organic; likely solid at

room temperature.

Physical State Solid (Powder/Crystal)
Requires solid waste bins

unless dissolved in solution.

Acidity (pKa) ~3.0 - 4.0 (Carboxyl)
Weak acid; segregate from

strong bases.[1]

Solubility DMSO, Methanol
Rinse glassware with organic

solvents, not just water.
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Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system.[1] If you cannot check off a step, stop

and re-evaluate the workflow.

Scenario A: Disposal of Solid Substance
Used for expired shelf stocks, weighing errors, or synthesis solids.

Selection: Choose a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag before adding waste.[2][3]

Check: [x] Toxic

Check: [x] Halogenated

Write: "N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine" (No abbreviations).

Transfer: Transfer solid using a disposable spatula. Do not generate dust.[4][5][6][7]

Secondary Decontamination: Wipe the exterior of the container with a damp paper towel

(solvent-dampened). Dispose of the towel in the solid hazardous waste bin.

Scenario B: Disposal of Liquid Waste (Mother Liquors)
Used for reaction mixtures or HPLC effluents containing the compound.

Segregation: Ensure the liquid waste carboy is designated "Halogenated Solvent Waste."

Critical Error Prevention: Adding this to a "Non-Halogenated" (Fuel Blending) drum can

result in regulatory fines and rejection of the waste shipment by the incinerator.

Compatibility Check: Verify the carboy does not contain strong oxidizers (e.g., Nitric Acid) or

active metals.

Funneling: Use a funnel with a lid/latch to minimize vapor escape.
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Logging: Record the approximate volume and concentration on the waste log sheet

immediately.

Visualized Workflows
Disposal Decision Logic
This diagram illustrates the critical decision points preventing cross-contamination of waste

streams.

Waste: N-(4-Chlorophenyl)-
N-(methylsulfonyl)alanine

Determine Physical State

Solid (Powder/Crystals) Liquid (Solution/HPLC)

Segregate: Solid Waste Bin
(Halogenated Compatible) Check Solvent Base

Label: 'Toxic Solid - Halogenated' Halogenated Waste Carboy
(DCM, Chloroform, etc.)

Contains Cl/F/Br
or >1% Solute

Default Path for
this Compound

Non-Halogenated Carboy
(Acetone, MeOH)

Pure Non-Halo Solvent

STOP: Do Not Mix.
Trace Cl contaminates entire drum.

Violation

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine.

Note that liquid solutions default to the Halogenated stream due to the solute's chlorine

content.

Emergency Spill Response
In the event of a benchtop spill, follow this containment logic to minimize exposure.

Spill Incident 1. Don PPE:
Nitrile Gloves + Goggles + Lab Coat

2. Containment:
Cover with Absorbent Pads

3. Collection:
Scoop into sealable bag/jar

4. Decontamination:
Scrub area with soap/water

5. Disposal:
Place ALL debris in

Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.[1][4] Speed and containment

are prioritized over cleaning to prevent aerosolization.

Regulatory & Compliance Codes
Proper coding ensures that the waste contractor (e.g., Veolia, Clean Harbors) treats the waste

correctly.

Regulatory Body Code/Classification Description

EPA (RCRA) D001 / D002 (Potential)
Depending on solvent

flashpoint or pH.[1]

EPA (RCRA) HOC (Halogenated Organic)

Must be treated as

Halogenated Organic

Compound under Land

Disposal Restrictions (LDR).

DOT (Transport) UN 3077 (Likely)

Environmentally Hazardous

Substance, Solid, N.O.S.[1] (if

>5kg).

GHS Hazards H302, H315, H319
Harmful if swallowed; Causes

skin/eye irritation.[6]
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Important Note on "P-Listing": While this specific compound is not currently P-listed (acutely

toxic) by the EPA, best practice in drug development is to treat novel sulfonamides as high-

hazard until toxicological data proves otherwise.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine: Proper
Disposal & Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2942614/docs#n-4-chlorophenyl-n-methylsulfonyl-
alanine-proper-disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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